An In-depth Technical Guide to the Chemical and Physical Properties of Potassium Iodate
An In-depth Technical Guide to the Chemical and Physical Properties of Potassium Iodate
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core chemical and physical properties of potassium iodate (KIO₃). The information is presented in a structured format to facilitate easy access and comparison, including detailed experimental protocols and visual representations of key processes involving this compound.
Physical Properties of Potassium Iodate
Potassium iodate is a white, odorless, crystalline solid.[1][2] It is an ionic compound consisting of potassium cations (K⁺) and iodate anions (IO₃⁻) in a 1:1 ratio.[1][3] The compound is more stable than potassium iodide, particularly in the presence of moisture and air, which makes it a preferred source for iodine fortification in table salt.[1]
The quantitative physical properties of potassium iodate are summarized in the table below for quick reference.
| Property | Value | Citations |
| Molecular Formula | KIO₃ | [4] |
| Molar Mass | 214.001 g/mol | [1][2][5] |
| Appearance | White crystalline powder | [1][2][4] |
| Odor | Odorless | [1][2][5] |
| Density | 3.89 g/cm³ | [2][6] |
| Melting Point | 560 °C (1040 °F; 833 K) with decomposition | [1][2][5] |
| Boiling Point | Decomposes | [5][6] |
| Crystal Structure | Trigonal | [6] |
| Solubility in Water | 4.74 g/100 mL at 0 °C9.16 g/100 mL at 25 °C32.3 g/100 mL at 100 °C | [1][6] |
| Solubility in other solvents | Insoluble in alcohol, liquid ammonia, and nitric acid. Soluble in KI solution. | [1][7] |
Chemical Properties of Potassium Iodate
Potassium iodate is a strong oxidizing agent, a property that underpins many of its applications.[1][8][9] It can react vigorously with reducing agents and combustible materials, and contact may cause fires.[1][3] The iodine atom in the iodate ion (IO₃⁻) is in the +5 oxidation state.[6]
Key chemical characteristics are presented in the following table.
| Property | Description | Citations |
| Oxidizing Nature | Strong oxidizing agent. The standard reduction potential for the IO₃⁻/I⁻ couple in acidic media is +1.08 volts. | [1][6] |
| Thermal Decomposition | Decomposes at its melting point (560 °C) to form potassium iodide (KI) and oxygen (O₂). | [1][6] |
| Reactivity with Acids | In acidic solutions, it oxidizes iodide ions to iodine. This reaction is fundamental to iodometric titrations. | [6] |
| Stability | More stable than potassium iodide, especially in humid conditions. | [1] |
Experimental Protocols
Determination of the Solubility of Potassium Iodate in Water
Objective: To determine the solubility of potassium iodate in water at various temperatures to construct a solubility curve.
Methodology: The isothermal method is commonly employed.
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Preparation of Saturated Solutions: A surplus of potassium iodate is added to a known volume of distilled water in several sealed containers.
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Equilibration: The containers are placed in water baths maintained at different, constant temperatures and agitated for a sufficient period to ensure equilibrium is reached (e.g., several hours).
-
Sample Collection: A known volume of the clear, saturated solution is carefully withdrawn from each container using a pre-heated pipette to prevent premature crystallization.
-
Analysis: The mass of the collected solution is determined. The water is then evaporated, and the mass of the remaining dry potassium iodate is measured.
-
Calculation: The solubility is calculated as the mass of potassium iodate per 100 mL or 100 g of water. This process is repeated for each temperature to generate the solubility curve.
Iodometric Titration of Vitamin C using Potassium Iodate
Objective: To determine the concentration of ascorbic acid (Vitamin C) in a sample via redox titration.
Methodology: This method relies on the reaction of potassium iodate with potassium iodide in an acidic medium to generate a known amount of iodine, which then reacts with ascorbic acid.
-
Preparation of Standard Potassium Iodate Solution: A primary standard solution of potassium iodate (e.g., 0.002 mol L⁻¹) is prepared by accurately weighing dry, pure potassium iodate and dissolving it in a known volume of distilled water.[6]
-
Sample Preparation: A known volume or mass of the Vitamin C-containing sample (e.g., fruit juice, a dissolved tablet) is placed in a conical flask.[6]
-
Reaction Mixture Preparation: To the sample flask, add an excess of potassium iodide (KI) solution, a small amount of dilute hydrochloric acid (to provide the acidic medium), and a few drops of starch indicator solution.[6]
-
Titration: The standard potassium iodate solution is slowly added from a burette to the sample mixture while continuously swirling the flask.
-
Endpoint Determination: The endpoint is reached at the first appearance of a persistent dark blue-black color, which indicates the presence of excess iodine that forms a complex with the starch indicator.[6] This occurs when all the ascorbic acid has been oxidized by the liberated iodine.
-
Calculation: The concentration of ascorbic acid is calculated based on the stoichiometry of the reactions and the volume of potassium iodate solution used.
Visualizations
Experimental Workflow: Iodometric Titration of Vitamin C
The following diagram illustrates the workflow for the iodometric titration of Vitamin C using potassium iodate.
Caption: Workflow for Vitamin C determination by iodometric titration.
Signaling Pathway: Thyroid Hormone Biosynthesis
Potassium iodate serves as a source of iodide for the synthesis of thyroid hormones. The iodate is reduced to iodide in the body before being utilized by the thyroid gland.[10][11][12] The following diagram outlines the key steps in thyroid hormone synthesis.
Caption: Simplified pathway of thyroid hormone synthesis.
Logical Relationship: Dough Conditioning Mechanism
Potassium iodate is utilized in the baking industry as a fast-acting oxidizing agent to improve dough quality.[1][3][5] It strengthens the gluten network by promoting the formation of disulfide bonds.
Caption: Role of potassium iodate in dough conditioning.
References
- 1. calibrechem.com [calibrechem.com]
- 2. researchgate.net [researchgate.net]
- 3. Potassium Iodate | American Society of Baking [asbe.org]
- 4. researchgate.net [researchgate.net]
- 5. bakerpedia.com [bakerpedia.com]
- 6. researchgate.net [researchgate.net]
- 7. Lecture - 19 Titration with potassium iodate.pptx [slideshare.net]
- 8. Vitamin C Determination by Iodine Titration [thoughtco.com]
- 9. h24-files.s3.amazonaws.com [h24-files.s3.amazonaws.com]
- 10. researchgate.net [researchgate.net]
- 11. db.cngb.org [db.cngb.org]
- 12. Iodine: Its Role in Thyroid Hormone Biosynthesis and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
